N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H20FNO/c23-19-10-8-18(9-11-19)22(12-13-22)15-24-21(25)14-17-6-3-5-16-4-1-2-7-20(16)17/h1-11H,12-15H2,(H,24,25)
• InChI Key: KVSHJPCWPMHQPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=C(C=C4)F
• Molecular Formula: C22H20FNO
• Molecular Weight: 333.4 g/mol

Description

N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide, commonly known as "FNAA," is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FNAA is a member of the cyclopropylmethylamine family and has been shown to exhibit promising results in various laboratory experiments.

Scientific Research Applications

Molecular Structure and Interaction Analysis

• A study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide highlighted its synthesis, structure through X-ray diffraction, and molecular interactions via Hirshfeld surface analysis and DFT calculations. The research assessed cytotoxicity against oligodendrocytes and evaluated the redox profile, providing insights into the compound's stability and interaction forces within crystals (Gouda et al., 2022).

Synthetic Pathways and Chemical Reactivity

• Research on N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives focused on their design, synthesis, and structure characterization by NMR and IR spectroscopy. This study could provide a basis for understanding the synthetic pathways and structural characteristics of related acetamide derivatives (Yang Jing, 2010).

Novel Applications and Functional Analyses

• Another investigation presented the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, exploring their solid-state properties, hydrogen bonding interactions, and the application in colorimetric sensing of fluoride anions. This research illustrates the functional versatility of naphthalene derivatives in sensor technology (Younes et al., 2020).

Anticancer and Biological Activity

• A study on 2-(naphthalen-1-yl)acetamide and its derivatives assessed their antiproliferative activities against various human cancer cell lines, revealing specific compounds' effectiveness in inhibiting cancer cell growth. This demonstrates the potential biomedical applications of naphthalene derivatives in developing anticancer therapies (I‐Li Chen et al., 2013).

Antioxidant Properties

• Research on the free radical scavenging activity of an amidoalkyl-2-naphthol derivative provided insights into its antioxidant mechanisms through experimental and theoretical studies, highlighting the potential of naphthalene derivatives in developing antioxidant agents (Boudebbous et al., 2021).